6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl furan-2-carboxylate
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Description
6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C15H12N2O5S and its molecular weight is 332.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Tautomeric Studies
One area of research involves the synthesis of furan and imidazole derivatives from furan-2-carboxylic acid hydrazide, leading to compounds like 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H[1,2,4]triazole-3-thiol. These studies detail the preparation of Mannich bases and methyl derivatives, highlighting the thiol-thione tautomeric equilibria of these compounds (Koparır, Çetin, & Cansiz, 2005).
Innovative Synthetic Routes
Research has also focused on innovative synthetic routes for aryl tethered imidazo[4,5-b]pyrazin-2-ones through in situ ring construction and contraction, demonstrating the versatility of furan-2-carboxylate derivatives in constructing complex heterocyclic frameworks. This work showcases the synthesis of various compounds, including a minor product, methyl [6-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyrazin-5-yl)-4-thiophen-2-ylpyran-2-ylidene]acetate, highlighting the complexity and potential of these synthetic methods (Pratap, Roy, Roy, & Ram, 2007).
Antimicrobial and Antiproliferative Activities
Further research includes the synthesis of new series of pyrazole and imidazole derivatives, exploring their antimicrobial activity. This work illustrates the potential of furan-2-carboxylate derivatives in developing new antimicrobial agents, with synthesized compounds showing promising activity against various pathogens (Idhayadhulla, Kumar, & Abdul, 2012).
Biological Evaluation of Heterocyclic Compounds
Another study focused on the synthesis, antioxidant, and antimicrobial activities of new heterocyclic compounds derived from naphtho[2,1-b]furan, bearing a pyrazole nucleus. These compounds were evaluated for their biological activities, demonstrating significant effects against tested bacteria and fungi, thereby underscoring the utility of these compounds in developing new therapeutic agents (El-Wahab et al., 2011).
Properties
IUPAC Name |
[6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O5S/c1-17-5-4-16-15(17)23-9-10-7-11(18)13(8-21-10)22-14(19)12-3-2-6-20-12/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHZHCXSUJWEVQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.